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Compound of Interest

Compound Name: 5-Bromo-2-fluoronicotinic acid

Cat. No.: B1292196 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-fluoronicotinic Acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety, handling, and disposal information for 5-
Bromo-2-fluoronicotinic acid (CAS RN: 29241-66-5). The following procedures are designed

to ensure the safe handling of this compound and to establish clear protocols for operational

use and waste management, building a foundation of safety and trust in your laboratory

operations.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling 5-Bromo-2-fluoronicotinic acid, which is classified

as an irritant that can cause skin and serious eye irritation, and may cause respiratory irritation.

[1] Exposure to the dust of corrosive solids can lead to severe internal and external injuries.[2]
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[3] A

full-face shield should be worn

in conjunction with goggles

when there is a risk of

splashing.[4][5]

To protect eyes from dust

particles, splashes, and fumes

which can cause serious

irritation.[1][2][6]

Hand Protection

Chemical-resistant gloves

made of materials such as

nitrile, neoprene, or PVC.[2]

Gloves must be inspected for

integrity before each use.

To prevent direct skin contact

with the compound, which can

cause skin irritation.[1][6]

Body Protection

A chemical-resistant lab coat

or apron.[4][7] For tasks with a

higher risk of exposure,

chemical-resistant coveralls

should be worn.[2]

To protect skin and personal

clothing from contamination by

dust or splashes.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

minimize inhalation of dust and

vapors.[4][8] If a fume hood is

not available, a full-face

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[3]

To prevent respiratory tract

irritation from inhaling the

compound's dust.[1]

Foot Protection

Closed-toe shoes are

mandatory. For handling larger

quantities, chemical-resistant

boots are recommended.[7]

To protect feet from spills and

falling objects.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Immediate Action Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[6]

Remove contact lenses if present and easy to

do so.[6] Seek immediate medical attention.[6]

Skin Contact

Remove all contaminated clothing.[4] Wash the

affected area immediately with plenty of soap

and water for at least 15 minutes.[4][6] Seek

medical attention if skin irritation occurs or

persists.[6]

Inhalation

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[3]

[6] If the person is not breathing, provide

artificial respiration.[6] Seek immediate medical

attention.[6]

Ingestion
Do NOT induce vomiting.[6] Rinse mouth with

water. Seek immediate medical attention.[6]

Small Spill

Evacuate personnel from the immediate area.

Wear appropriate PPE. Use an absorbent

material to collect the spilled solid. Place the

collected material into a suitable, closed

container for disposal.[3]

Large Spill

Evacuate the laboratory and alert others.

Activate the nearest fire alarm if necessary.

Contact your institution's emergency response

team.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is crucial for maintaining a safe

laboratory environment.
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Handling:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition.[8] An eyewash station and

emergency shower must be accessible in the immediate work area.[4]

Weighing and Transfer: Conduct all weighing and transfer operations of 5-Bromo-2-
fluoronicotinic acid within a chemical fume hood to control dust and vapor exposure.[8]

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing. If mixing with water, be aware of any potential exothermic reactions.

General Practices: Avoid the formation of dust.[3] Do not breathe in dust, fumes, or vapors.

[3][6] Avoid contact with skin, eyes, and clothing.[3][6] Wash hands thoroughly after handling.

[6]

Storage:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area.[6]

Location: Store below eye level to minimize the risk of dropping and subsequent spillage.[5]

Incompatibilities: Store separately from strong oxidizing agents.[6]

Labeling: Ensure all containers are clearly and accurately labeled with the chemical name

and associated hazards.

Disposal Plan
Proper disposal of 5-Bromo-2-fluoronicotinic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

As a halogenated organic compound, waste containing 5-Bromo-2-fluoronicotinic acid
must be collected separately from non-halogenated organic waste.[9][10]
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Do not mix this waste with strong acids, bases, or oxidizers in the same waste container.[11]

Disposal Procedure:

Waste Collection: Collect all waste containing 5-Bromo-2-fluoronicotinic acid in a

designated, properly labeled, and leak-proof container.[12] The container should be kept

closed except when adding waste.[12]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "5-Bromo-2-fluoronicotinic acid".[12]

Disposal Method: Dispose of the contents and the container at an approved hazardous

waste treatment facility, likely through incineration.[10][13] Do not dispose of this chemical

down the drain or in general trash.[10][12]

Institutional Guidelines: Follow all local, state, and federal regulations, as well as your

institution's specific hazardous waste disposal procedures.

Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of 5-
Bromo-2-fluoronicotinic acid.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Verify Fume Hood Function Locate Emergency Equipment Transfer/Weigh in Fume Hood Dissolve Slowly Perform Experiment Decontaminate Work Area Segregate Halogenated Waste Dispose in Labeled Container Doff PPE Correctly EndStart

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-fluoronicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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